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Compound of Interest

Compound Name: 2,4-Dibromothiazole

Cat. No.: B130268

This guide provides immediate, essential safety and logistical information for handling 2,4-
Dibromothiazole in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe handling, use, and disposal of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

2,4-Dibromothiazole is a hazardous substance that requires careful handling to mitigate risks.
The primary hazards include acute oral toxicity, skin irritation, serious eye damage, and
respiratory irritation.[1][2] Adherence to the following personal protective equipment (PPE)
guidelines is mandatory to ensure personal safety.
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Personal Protective

Body Part ] Standard
Equipment
Tight-fitting safety gogglesora  EN 166 (EU) or NIOSH (US)
Eyes/Face .
face shield. approved.[3]
Chemical-impermeable gloves o
) o EU Directive 89/686/EEC, EN
Skin (e.g., nitrile rubber) and

_ _ _ _ 374.[3]
impervious protective clothing.

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded NIOSH (US) or EN 143 (EV).
or if irritation is experienced. A [3]

dust mask of type N95 (US) is

recommended for handling the

solid form.[2][4]

Respiratory

Chemically resistant gloves,
Hands which should be inspected

before use.

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following operational procedures is crucial for the safe handling of 2,4-
Dibromothiazole.

1. Preparation and Engineering Controls:

e Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[4]

o All handling of 2,4-Dibromothiazole solid should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood to minimize inhalation exposure.[1][5]

o Before starting, ensure all necessary PPE is donned correctly.

2. Handling the Chemical:
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Avoid the formation of dust and aerosols during handling.[1]

Do not eat, drink, or smoke in the area where 2,4-Dibromothiazole is handled or stored.[1]

[5]

Measure and dispense the chemical carefully to avoid spills.

Keep the container tightly sealed when not in use.[5]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1][5]
. Storage:

Store 2,4-Dibromothiazole in a cool, dry, and well-ventilated area.[4]

Keep the container tightly closed and store it locked up.[1][4]

Store away from incompatible materials such as strong oxidizing agents.[4]

Recommended storage temperature is -20°C for the powder form.[1]

Disposal Plan: Waste Management and
Decontamination

Proper disposal of 2,4-Dibromothiazole and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

e 2,4-Dibromothiazole is considered hazardous waste and must be disposed of accordingly.

[4]

» All waste materials, including empty containers, contaminated PPE, and spill cleanup
materials, must be collected in a designated and properly labeled hazardous waste
container.

e The container must be kept closed except when adding waste.
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2. Disposal Procedure:

» Dispose of the contents and container in accordance with all local, regional, and national
hazardous waste regulations.[1][4]

e Do not dispose of 2,4-Dibromothiazole down the drain or into the environment.[1][4]
3. Spill Management:

 In case of a spill, immediately evacuate personnel from the affected area.

e Ensure the area is well-ventilated.

o Wear the full required PPE, including respiratory protection.

o For solid spills, carefully sweep or vacuum up the material, avoiding dust generation, and
place it into a sealed, labeled container for hazardous waste disposal.[5]

o Decontaminate the spill area with an appropriate solvent (e.g., alcohol), and collect the
cleaning materials as hazardous waste.[1]

Quantitative Data Summary

Property Value Reference

CAS Number 4175-77-3 [1]

Molecular Formula CsHBrz2NS

Molecular Weight 242.92 g/mol

Appearance White to light yellow 6]
powder/crystal

Melting Point 80-84 °C

Signal Word Danger [11[2]

Experimental Workflow
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The following diagram illustrates the standard workflow for handling 2,4-Dibromothiazole, from
preparation to disposal.

Caption: Workflow for Safe Handling of 2,4-Dibromothiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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